Cas no 1261915-31-4 (5-(4-Chloro-3-cyanophenyl)-2-hydroxypyridine)

• Product Name: 5-(4-Chloro-3-cyanophenyl)-2-hydroxypyridine
• CAS No: 1261915-31-4
• MF: C₁₂H₇ClN₂O
• MW: 230.64978146553
• MDL: MFCD18312273
• CID: 2763194
• PubChem ID: 53217937
• Update Time: 2025-05-19

5-(4-Chloro-3-cyanophenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(4-CHLORO-3-CYANOPHENYL)-2-HYDROXYPYRIDINE
• DTXSID30682939
• 2-Chloro-5-(6-oxo-1,6-dihydropyridin-3-yl)benzonitrile
• 5-(4-Chloro-3-cyanophenyl)-2-hydroxypyridine, 95%
• MFCD18312273
• 1261915-31-4
• 5-(4-Chloro-3-cyanophenyl)-2-hydroxypyridine

• MDL： MFCD18312273
• Inchi： 1S/C12H7ClN2O/c13-11-3-1-8(5-10(11)6-14)9-2-4-12(16)15-7-9/h1-5,7H,(H,15,16)
• InChI Key： QSQGIBZDXLTACH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C#N)C1C=CC(NC=1)=O

Computed Properties

• Exact Mass: 230.0246905Da
• Monoisotopic Mass: 230.0246905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.9Ų

Additional information on 5-(4-Chloro-3-cyanophenyl)-2-hydroxypyridine

5-(4-Chloro-3-cyanophenyl)-2-hydroxypyridine: A Comprehensive Overview

The compound 5-(4-Chloro-3-cyanophenyl)-2-hydroxypyridine (CAS No. 1261915-31-4) is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its pyridine ring substituted with a hydroxyl group at position 2 and a 4-chloro-3-cyanophenyl group at position 5, exhibits intriguing chemical properties and potential applications. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structural dynamics and functional attributes, making it a subject of interest for both academic and industrial research.

5-(4-Chloro-3-cyanophenyl)-2-hydroxypyridine belongs to the class of heterocyclic aromatic compounds, which are known for their stability and versatility in chemical reactions. The presence of the hydroxyl group at position 2 introduces hydrophilic characteristics, while the 4-chloro-3-cyanophenyl substituent imparts electron-withdrawing effects, enhancing the compound's reactivity in various chemical transformations. This combination makes it a valuable precursor in the synthesis of more complex molecules, particularly in drug discovery and agrochemical development.

Recent studies have explored the potential of 5-(4-Chloro-3-cyanophenyl)-2-hydroxypyridine as a building block for constructing bioactive molecules. For instance, researchers have utilized this compound to synthesize novel pyridine derivatives with enhanced antioxidant and anti-inflammatory properties. These derivatives have shown promise in preclinical models of chronic diseases such as neurodegenerative disorders and cardiovascular conditions. The ability to modify the substituents on the pyridine ring further expands its utility in medicinal chemistry.

In addition to its role in drug discovery, 5-(4-Chloro-3-cyanophenyl)-2-hydroxypyridine has been investigated for its applications in materials science. Its electron-deficient aromatic system makes it a suitable candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in thin-film deposition techniques have enabled the integration of this compound into high-performance electronic devices, showcasing its potential in next-generation technologies.

The synthesis of 5-(4-Chloro-3-cyanophenyl)-2-hydroxypyridine involves a multi-step process that typically begins with the preparation of intermediates such as chlorobenzonitrile derivatives. Recent optimizations in reaction conditions, including the use of microwave-assisted synthesis and catalytic systems, have significantly improved the yield and purity of the final product. These improvements have made the compound more accessible for large-scale production and industrial applications.

From an environmental perspective, 5-(4-Chloro-3-cyanophenyl)-2-hydroxypyridine has been studied for its biodegradability and toxicity profiles. Initial assessments suggest that it exhibits moderate biodegradability under aerobic conditions, with microbial degradation pathways involving oxidative cleavage of the aromatic ring. However, further research is required to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, 5-(4-Chloro-3-cyanophenyl)-2-hydroxypyridine (CAS No. 1261915-31-4) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methods and functionalization techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new properties and applications, this compound is poised to make significant contributions to both scientific innovation and industrial development.